Cas no 821776-11-8 (L-Histidine, L-alanyl-L-asparaginyl-L-phenylalanyl-L-alanyl-L-valyl-)

• Product Name: L-Histidine, L-alanyl-L-asparaginyl-L-phenylalanyl-L-alanyl-L-valyl-
• CAS No: 821776-11-8
• MF: C₃₀H₄₃N₉O₈
• MW: 657.717926263809
• CID: 697347
• PubChem ID: 71419914
• Update Time: 2025-04-19

L-Histidine, L-alanyl-L-asparaginyl-L-phenylalanyl-L-alanyl-L-valyl- Chemical and Physical Properties

Names and Identifiers

• L-Histidine, L-alanyl-L-asparaginyl-L-phenylalanyl-L-alanyl-L-valyl-
• (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-4-amino-2-[[(2S)-2-aminopropanoyl]amino]-4-oxobutanoyl]amino]-3-phenylpropanoyl]amino]propanoyl]amino]-3-methylbutanoyl]amino]-3-(1H-imidazol-5-yl)propanoic ac
• L-Alanyl-L-asparaginyl-L-phenylalanyl-L-alanyl-L-valyl-L-histidine
• DTXSID90839129
• 821776-11-8

• Inchi： 1S/C30H43N9O8/c1-15(2)24(29(45)38-22(30(46)47)11-19-13-33-14-34-19)39-26(42)17(4)35-27(43)20(10-18-8-6-5-7-9-18)37-28(44)21(12-23(32)40)36-25(41)16(3)31/h5-9,13-17,20-22,24H,10-12,31H2,1-4H3,(H2,32,40)(H,33,34)(H,35,43)(H,36,41)(H,37,44)(H,38,45)(H,39,42)(H,46,47)/t16-,17-,20-,21-,22-,24-/m0/s1
• InChI Key： AQBGJPDAWZQVTG-DOBXXGNBSA-N
• SMILES： O=C([C@H](C(C)C)NC([C@H](C)NC([C@H](CC1C=CC=CC=1)NC([C@H](CC(N)=O)NC([C@H](C)N)=O)=O)=O)=O)N[C@H](C(=O)O)CC1=CN=CN1

Computed Properties

• Exact Mass: 657.32345936g/mol
• Monoisotopic Mass: 657.32345936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 47
• Rotatable Bond Count: 18
• Complexity: 1130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 281Ų